Cas no 645418-14-0 (Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- structure
645418-14-0 structure
Product Name:Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
CAS No:645418-14-0
MF:C18H17N3O
MW:291.347083806992
CID:422802
PubChem ID:21897959
Update Time:2025-04-19

Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
    • N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)-2-phenylacetamide
    • SCHEMBL5248378
    • 645418-14-0
    • DTXSID20619678
    • Inchi: 1S/C18H17N3O/c1-13-17(18(21-20-13)15-10-6-3-7-11-15)19-16(22)12-14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H,19,22)(H,20,21)
    • InChI Key: NCVCIYLVHXMMDG-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NC1=C(C)NN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 291.13731
  • Monoisotopic Mass: 291.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.78
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